Cas no 681268-31-5 (N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide)

N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide structure
681268-31-5 structure
Product Name:N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide
CAS No:681268-31-5
MF:C27H25N3O3S
MW:471.5707051754
CID:6008954
PubChem ID:3569001
Update Time:2025-10-22

N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide
    • N-(2-(2,4-dimethylphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide
    • Benzeneacetamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-α-phenyl-
    • F0541-1152
    • AKOS024582008
    • 681268-31-5
    • Oprea1_724378
    • N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
    • N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
    • N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,2-diphenylacetamide
    • Inchi: 1S/C27H25N3O3S/c1-18-13-14-24(19(2)15-18)30-26(22-16-34(32,33)17-23(22)29-30)28-27(31)25(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-15,25H,16-17H2,1-2H3,(H,28,31)
    • InChI Key: QXKIYRMPAQYNOQ-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=C(C)C=C2C)N=C2CS(=O)(=O)CC2=1)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 471.16166284g/mol
  • Monoisotopic Mass: 471.16166284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 760.8±60.0 °C(Predicted)
  • pka: 12.45±0.20(Predicted)

N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0541-1152-2μmol
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0541-1152-5μmol
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0541-1152-10μmol
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0541-1152-20μmol
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0541-1152-1mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0541-1152-2mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0541-1152-3mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0541-1152-4mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0541-1152-5mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0541-1152-10mg
N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2,2-diphenylacetamide
681268-31-5 90%+
10mg
$79.0 2023-05-17

N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide Related Literature

Additional information on N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2,2-diphenylacetamide

N-2-(2,4-Dimethylphenyl)-5,5-Dioxo-2H,4H,6H-5λ6-Thieno[3,4-c]pyrazol-3-Yl-2,2-Diphenylacetamide: A Comprehensive Overview

The compound CAS No. 681268-31-5, also known as N-2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-2,2-diphenylacetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

Structural Analysis

The molecular structure of N-2-(2,4-dimethylphenyl)-5,5-dioxo... is characterized by a thienopyrazole ring system fused with a pyridine moiety. The presence of the thienopyrazole ring introduces significant electronic and steric effects, which are crucial for its biological activity. Additionally, the molecule features a diphenylacetamide group attached to the nitrogen atom at position 3 of the thienopyrazole ring. This substitution pattern is believed to enhance the compound's solubility and bioavailability.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrazole core. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions for higher yields and better purity. The key steps include the formation of the thienopyrazole ring through cyclization reactions and subsequent functionalization to introduce the diphenylacetamide group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the final product.

Pharmacological Properties

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. Preclinical data suggest that it exhibits potent activity against several disease models, including cancer and neurodegenerative disorders. For instance, in vitro experiments have demonstrated its ability to inhibit key enzymes involved in tumor progression. Furthermore, animal studies have shown that it possesses anti-inflammatory properties without causing significant toxicity to healthy cells.

Applications in Drug Discovery

The unique combination of structural features and pharmacological properties makes this compound an attractive candidate for drug discovery programs. Its ability to target specific molecular pathways suggests potential applications in the development of novel therapeutic agents. Researchers are currently exploring its efficacy in treating conditions such as Alzheimer's disease and chronic inflammatory diseases.

Future Directions

Despite its promising profile, further research is needed to fully understand the mechanism of action and optimize its therapeutic potential. Ongoing studies are focused on improving its pharmacokinetic properties through structural modifications. Additionally, collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials.

In conclusion, N-2-(2,4-dimethylphenyl)-5,5-dioxo... represents a significant advancement in medicinal chemistry. Its complex structure and diverse biological activities position it as a valuable tool for addressing unmet medical needs. As research continues to unfold its full potential, this compound holds great promise for contributing to the development of innovative therapies.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司